5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-5-[(4-chlorophenyl)methylidene]-3-prop-2-ynyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C13H8ClNO2S/c1-2-7-15-12(16)11(18-13(15)17)8-9-3-5-10(14)6-4-9/h1,3-6,8H,7H2/b11-8+
• InChI Key: UBKKCGFQIARJCF-DHZHZOJOSA-N
• Canonical SMILES: C#CCN1C(=O)C(=CC2=CC=C(C=C2)Cl)SC1=O
• Isomeric SMILES: C#CCN1C(=O)/C(=C\C2=CC=C(C=C2)Cl)/SC1=O
• Molecular Formula: C13H8ClNO2S
• Molecular Weight: 277.73 g/mol

Description

5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione, also known as CBPT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. CBPT is a thiazolidinedione derivative that possesses anti-inflammatory, anti-tumor, and anti-diabetic properties.

Scientific Research Applications

5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione has been extensively studied for its anti-tumor properties. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and pancreatic cancer. 5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione induces apoptosis in cancer cells by activating the caspase-3 pathway. It also inhibits the expression of anti-apoptotic proteins such as Bcl-2 and XIAP.
5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione has also been studied for its anti-inflammatory properties. It inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. 5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione also inhibits the activation of NF-κB, a transcription factor that plays a crucial role in inflammation.

Mechanism of Action

5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione exerts its anti-tumor and anti-inflammatory effects through various mechanisms. It inhibits the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. 5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione induces the acetylation of histones, leading to the upregulation of tumor suppressor genes and downregulation of oncogenes.
5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione also inhibits the activity of the proteasome, a cellular complex that degrades proteins. Inhibition of the proteasome leads to the accumulation of misfolded and damaged proteins, resulting in apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. It inhibits the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in inflammation and cancer progression. 5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione also inhibits the activity of matrix metalloproteinases (MMPs), which play a crucial role in tumor invasion and metastasis.

Advantages and Limitations for Lab Experiments

5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been extensively studied for its anti-tumor and anti-inflammatory properties, making it a potential candidate for drug development.
However, 5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione also has some limitations for lab experiments. It has poor solubility in water, making it difficult to administer in vivo. It also has a short half-life, which limits its effectiveness in vivo.

Future Directions

5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione has several potential future directions. It can be further studied for its anti-tumor and anti-inflammatory properties. It can also be modified to improve its solubility and half-life, making it more effective in vivo.
5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione can also be studied for its potential applications in other fields, such as neurodegenerative diseases and diabetes. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. 5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione also has anti-diabetic properties, as it improves glucose uptake in adipocytes and skeletal muscle cells.
In conclusion, 5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its anti-tumor and anti-inflammatory properties make it a potential candidate for drug development. Further studies are needed to explore its potential applications in other fields and to improve its solubility and half-life.

Synthesis Methods

5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione can be synthesized by the reaction of 4-chlorobenzaldehyde with 2-propyn-1-ol in the presence of a base to form 4-chlorobenzyl propargyl ether. The reaction of 4-chlorobenzyl propargyl ether with thiosemicarbazide in the presence of a base yields 5-(4-chlorobenzylidene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione as the final product.